Cas no 2137757-95-8 (rac-[(2R,5S)-5-[(dipropylamino)methyl]oxolan-2-yl]methanamine)

• Product Name: rac-[(2R,5S)-5-[(dipropylamino)methyl]oxolan-2-yl]methanamine
• CAS No: 2137757-95-8
• MF: C₁₂H₂₆N₂O
• MW: 214.347643375397
• CID: 6239936
• PubChem ID: 165455112
• Update Time: 2025-07-09

rac-[(2R,5S)-5-[(dipropylamino)methyl]oxolan-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-715283
• 2137757-95-8
• rac-[(2R,5S)-5-[(dipropylamino)methyl]oxolan-2-yl]methanamine

• Inchi： 1S/C12H26N2O/c1-3-7-14(8-4-2)10-12-6-5-11(9-13)15-12/h11-12H,3-10,13H2,1-2H3/t11-,12+/m1/s1
• InChI Key： BQEGPFCHDILNBY-NEPJUHHUSA-N
• SMILES： O1[C@@H](CN)CC[C@H]1CN(CCC)CCC

Computed Properties

• Exact Mass: 214.204513457g/mol
• Monoisotopic Mass: 214.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.5Ų

Additional information on rac-[(2R,5S)-5-[(dipropylamino)methyl]oxolan-2-yl]methanamine

Racemic [(2R,5S)-5-(dipropylaminomethyl)oxolan-2-yl]methanamine: A Comprehensive Overview

Racemic [(2R,5S)-5-(dipropylaminomethyl)oxolan-2-yl]methanamine is a compound with the CAS number 2137757-95-8, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, making it a valuable subject for research and potential applications in drug development.

The structure of racemic [(2R,5S)-5-(dipropylaminomethyl)oxolan-2-yl]methanamine consists of a five-membered oxolane (tetrahydrofuran) ring with specific stereochemistry at the 2R and 5S positions. The presence of a dipropylamino group attached to the oxolane ring introduces interesting electronic and steric properties, which can influence its reactivity and biological activity. Additionally, the methanamine moiety further enhances the compound's potential for interaction with biological systems.

Recent studies have explored the synthesis of racemic [(2R,5S)-5-(dipropylaminomethyl)oxolan-2-yl]methanamine using various methodologies, including asymmetric catalysis and stereoselective reactions. These advancements have improved the efficiency and scalability of its production, making it more accessible for further research and development.

One of the most promising applications of this compound lies in its potential as a chiral building block in organic synthesis. The specific stereochemistry of racemic [(2R,5S)-5-(dipropylaminomethyl)oxolan-2-yl]methanamine allows it to serve as a versatile intermediate in the construction of complex molecules with high enantioselectivity. This property is particularly valuable in the pharmaceutical industry, where the stereochemistry of drug molecules plays a critical role in their efficacy and safety.

Furthermore, racemic [(2R,5S)-5-(dipropylaminomethyl)oxolan-2-yl]methanamine has been investigated for its ability to act as a ligand in metal-catalyzed reactions. Its nitrogen-containing functional groups can coordinate with metal centers, facilitating catalytic processes that are essential in modern organic synthesis. This capability has led to its use in enantioselective hydrogenation and other transformations that are pivotal in drug discovery.

Recent research has also focused on the biological evaluation of racemic [(2R,5S)-5-(dipropylaminomethyl)oxolan-2-yl]methanamine and its derivatives. Studies have demonstrated that this compound exhibits moderate activity against certain enzymes and cellular targets, suggesting its potential as a lead compound for therapeutic agents. However, further optimization and structural modifications are required to enhance its potency and selectivity.

In terms of pharmacokinetics, racemic [(2R,5S)-5-(dipropylaminomethyl)oxolan-2-yl]methanamine has been shown to exhibit favorable absorption properties in preclinical models. Its lipophilic nature facilitates crossing biological membranes, which is advantageous for systemic drug delivery. However, its stability under physiological conditions remains an area of active investigation to ensure prolonged efficacy.

The development of analogs based on racemic [(2R,5S)-5-(dipropylaminomethyl)oxolan-2-yl]methanamine has opened new avenues for exploring structure-property relationships. By modifying the substituents on the oxolane ring or altering the methanamine group, researchers can fine-tune the compound's physicochemical properties and biological activity. These efforts are crucial for advancing its application in targeted therapies.

In conclusion, racemic [(2R,5S)-5-(dipropylaminomethyl)oxolan-2-yl]methanamine (CAS No: 2137757-95-8) is a compound with significant potential in organic synthesis and pharmacology. Its unique stereochemistry and functional groups make it an invaluable tool for constructing complex molecules and exploring novel therapeutic strategies. As research continues to uncover its full capabilities, this compound is poised to play an increasingly important role in drug discovery and development.